N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-2-(m-tolyl)acetamide

• IUPAC Name: N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H24N2O3/c1-15-6-5-7-16(12-15)13-20(24)22-17-9-10-19(26-2)18(14-17)23-11-4-3-8-21(23)25/h5-7,9-10,12,14H,3-4,8,11,13H2,1-2H3,(H,22,24)
• InChI Key: GPWINBWPCDSLKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC(=C(C=C2)OC)N3CCCCC3=O
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-2-(m-tolyl)acetamide, also known as MTAPA, is a chemical compound that has been synthesized for scientific research purposes. It is a member of the piperidine family and is known for its potential applications in the field of neuroscience and pharmacology.

Scientific Research Applications

Catalytic Hydrogenation for Synthesis of Azo Disperse Dyes

A study by Zhang Qun-feng (2008) explored the use of a novel Pd/C catalyst for the hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide, an important intermediate in the production of azo disperse dyes. This research highlights the potential for green synthesis applications in dye manufacturing (Zhang Qun-feng, 2008).

Comparative Metabolism of Herbicides

Research conducted by S. Coleman et al. (2000) compared the metabolism of various chloroacetamide herbicides and their metabolites in human and rat liver microsomes. This study provides insights into the metabolic pathways and potential toxicological profiles of chloroacetamide compounds, which may have relevance for environmental health and safety assessments (Coleman et al., 2000).